Cas no 664364-29-8 (tert-Butyl 3-(2-ethoxy-2-oxoethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-Butyl 3-(2-ethoxy-2-oxoethyl)pyrrolidine-1-carboxylate
• CAS No: 664364-29-8
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• MDL: MFCD11977331
• CID: 501068
• PubChem ID: 15384752
• Update Time: 2025-08-03

tert-Butyl 3-(2-ethoxy-2-oxoethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(2-ethoxy-2-oxoethyl)pyrrolidine-1-carboxylate
• 3-Pyrrolidineacetic acid, 1-[(1,1-dimethylethoxy) carbonyl]-, ethyl ester
• ETHYL 1-BOC-3-PYRROLIDINE ACETATE
• 3-Ethoxycarbonylmethyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• AS-34516
• A835465
• tert-butyl 3-(2-ethoxy-2-oxo-ethyl)pyrrolidine-1-carboxylate;Ethyl 2-(1-Boc-3-pyrrolidyl)acetate
• PB25457
• 1-[(1,1-DIMETHYLETHOXY)CARBONYL]-3-PYRROLIDINEACETIC ACID ETHYL ESTER
• AKOS016011975
• CS-0048396
• AM10508
• PIDOQUSXCYDMQD-UHFFFAOYSA-N
• SCHEMBL1899485
• SY029751
• tert-Butyl3-(2-ethoxy-2-oxoethyl)pyrrolidine-1-carboxylate
• 664364-29-8
• EN300-178324
• DTXSID50572247
• Z1505699226
• Ethyl 2-(1-Boc-3-pyrrolidyl)acetate
• 3-PYRROLIDINEACETIC ACID, 1-[(1,1-DIMETHYLETHOXY)CARBONYL]-, ETHYL ESTER
• MFCD11977331
• tert-Butyl 3-(2-ethoxy-2-oxo-ethyl)pyrrolidine-1-carboxylate

• MDL： MFCD11977331
• Inchi： 1S/C13H23NO4/c1-5-17-11(15)8-10-6-7-14(9-10)12(16)18-13(2,3)4/h10H,5-9H2,1-4H3
• InChI Key： PIDOQUSXCYDMQD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC(=O)OCC)C1)=O

Computed Properties

• Exact Mass: 257.16279
• Monoisotopic Mass: 257.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Boiling Point: 321.4±15.0℃/760mmHg
• PSA: 55.84

tert-Butyl 3-(2-ethoxy-2-oxoethyl)pyrrolidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids